Cas no 545423-97-0 (2-(quinolin-5-yl)acetaldehyde)

• Product Name: 2-(quinolin-5-yl)acetaldehyde
• CAS No: 545423-97-0
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD11109974
• CID: 941861
• PubChem ID: 22631102
• Update Time: 2025-11-02

2-(quinolin-5-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-5-yl)acetaldehyde
• 2-quinolin-5-ylacetaldehyde
• DTXSID00627135
• P20551
• AKOS006307161
• SB68054
• 545423-97-0
• (Quinolin-5-yl)acetaldehyde
• SCHEMBL6878679

• MDL： MFCD11109974
• Inchi： 1S/C11H9NO/c13-8-6-9-3-1-5-11-10(9)4-2-7-12-11/h1-5,7-8H,6H2
• InChI Key： SMCVUJDNUIRAGW-UHFFFAOYSA-N
• SMILES： O=CCC1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Additional information on 2-(quinolin-5-yl)acetaldehyde

Recent Advances in the Application of 2-(Quinolin-5-yl)acetaldehyde (CAS: 545423-97-0) in Chemical Biology and Pharmaceutical Research

2-(Quinolin-5-yl)acetaldehyde (CAS: 545423-97-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its quinoline core and aldehyde functional group, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2-(quinolin-5-yl)acetaldehyde as a precursor for the synthesis of quinoline-based kinase inhibitors. The researchers utilized a multi-step synthetic route to derivatize the aldehyde group, resulting in compounds with potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study highlighted the compound's role in facilitating the introduction of diverse pharmacophores, thereby enabling the optimization of drug-like properties.

In another significant development, a research team from the University of Cambridge reported the application of 2-(quinolin-5-yl)acetaldehyde in the design of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The quinoline moiety's inherent fluorescence properties, combined with the aldehyde's reactivity, allowed for the creation of highly sensitive and selective probes. These probes have been instrumental in advancing our understanding of oxidative stress-related diseases, such as Alzheimer's and Parkinson's.

Furthermore, 2-(quinolin-5-yl)acetaldehyde has been employed in the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) described the compound's use in developing novel quinolone derivatives with broad-spectrum activity against drug-resistant bacterial strains. The aldehyde group served as a critical handle for introducing various substituents, enhancing the compounds' binding affinity to bacterial targets.

The compound's utility extends beyond therapeutic applications. A preprint on ChemRxiv (2024) detailed its role in chemical biology as a tool for protein labeling. The aldehyde functionality was exploited for site-specific conjugation to proteins, enabling the study of protein-protein interactions and cellular trafficking. This approach has opened new avenues for probing biological systems with high precision.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 2-(quinolin-5-yl)acetaldehyde. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as reported in Organic Process Research & Development (2023). These advancements are critical for ensuring the compound's availability for further research and development.

In conclusion, 2-(quinolin-5-yl)acetaldehyde (CAS: 545423-97-0) continues to be a valuable asset in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and probe development, underscores its importance in advancing scientific and medical knowledge. Future research is expected to explore new derivatives and applications, further solidifying its role in the field.